methyl (3S)-2-acetyl-1-(2-phenylethyl)-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate

• IUPAC Name: methyl (3S)-2-acetyl-1-(2-phenylethyl)-1,3,4,9-tetrahydropyrido[3,4-b]indole-3-carboxylate
• InChI: InChI=1S/C23H24N2O3/c1-15(26)25-20(13-12-16-8-4-3-5-9-16)22-18(14-21(25)23(27)28-2)17-10-6-7-11-19(17)24-22/h3-11,20-21,24H,12-14H2,1-2H3/t20?,21-/m0/s1
• InChI Key: MDGISEDFHJJVBF-LBAQZLPGSA-N
• Canonical SMILES: CC(=O)N1C(CC2=C(C1CCC3=CC=CC=C3)NC4=CC=CC=C24)C(=O)OC
• Isomeric SMILES: CC(=O)N1[C@@H](CC2=C(C1CCC3=CC=CC=C3)NC4=CC=CC=C24)C(=O)OC
• Molecular Formula: C23H24N2O3
• Molecular Weight: 376.4 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The structure can provide information about the functional groups present in the molecule.

Synthesis Analysis

The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis process is often optimized to improve yield, reduce cost, and minimize environmental impact.

Molecular Structure Analysis

Molecular structure analysis often involves spectroscopic techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These techniques can provide information about the types of bonds, the arrangement of atoms, and the presence of functional groups in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. Information about the reactivity of the compound can be obtained by studying its reactions with different reagents under various conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various experimental techniques.

Mechanism of Action

The mechanism of action is typically studied for bioactive compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

The safety and hazards associated with a compound are usually determined through toxicological studies. Information about the compound’s flammability, reactivity, health hazards, and environmental impact is also included in this section.

Future Directions

Future directions could involve further studies to explore new synthesis methods, discover new reactions, investigate potential applications, or improve our understanding of the compound’s mechanism of action.